Cas no 2194433-04-8 (4-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]-3-morpholinecarbonitrile)

• Product Name: 4-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]-3-morpholinecarbonitrile
• CAS No: 2194433-04-8
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 5410462
• PubChem ID: 132366333
• Update Time: 2025-05-23

4-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]-3-morpholinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]morpholine-3-carbonitrile
• 2194433-04-8
• EN300-6707088
• 4-(2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}acetyl)morpholine-3-carbonitrile
• Z2771600224
• 4-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]-3-morpholinecarbonitrile

• Inchi： 1S/C14H18N4O2/c15-8-12-10-20-6-5-17(12)14(19)7-11-9-16-18-4-2-1-3-13(11)18/h9,12H,1-7,10H2
• InChI Key： KDSWLQIPLGUYNX-UHFFFAOYSA-N
• SMILES： N1(C(CC2=C3N(N=C2)CCCC3)=O)CCOCC1C#N

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 570.6±50.0 °C(Predicted)
• pka: 2.58±0.20(Predicted)

Additional information on 4-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]-3-morpholinecarbonitrile

4-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]-3-morpholinecarbonitrile: A Comprehensive Overview

4-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]-3-morpholinecarbonitrile, also known by its CAS number 2194433-04-8, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule combines a morpholine ring system with a tetrahydropyrazolopyridine moiety, creating a structure that exhibits versatile pharmacological properties.

The synthesis of this compound involves a multi-step process that highlights the importance of stereochemistry and functional group compatibility. Recent advancements in asymmetric catalysis have enabled the efficient construction of the tetrahydropyrazolopyridine core, which is a key feature of this molecule. Researchers have reported that the compound demonstrates potent activity in various biological assays, particularly in the context of enzyme inhibition and receptor modulation.

One of the most notable aspects of 4-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]-3-morpholinecarbonitrile is its ability to interact with specific molecular targets associated with neurodegenerative diseases. Studies have shown that the compound can modulate the activity of key enzymes involved in amyloid-beta production, making it a potential candidate for Alzheimer's disease therapeutics. Furthermore, its morpholine moiety contributes to enhanced bioavailability and stability within biological systems.

The structural versatility of this compound has also led to its exploration in other therapeutic areas. For instance, recent research has focused on its potential as an anti-inflammatory agent. The tetrahydropyrazolopyridine ring system has been shown to exhibit selective inhibition of pro-inflammatory cytokines, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In terms of chemical synthesis, the preparation of 2194433-04-8 involves a series of carefully optimized reactions. The use of microwave-assisted synthesis has significantly improved the yield and purity of the final product. This approach not only streamlines the manufacturing process but also reduces environmental impact by minimizing waste generation.

The pharmacokinetic profile of this compound has been extensively studied in preclinical models. Results indicate that it exhibits favorable absorption and distribution properties, with moderate clearance rates. These characteristics make it an attractive candidate for further development into a clinical drug candidate.

Looking ahead, ongoing research is focused on understanding the mechanistic basis of this compound's biological activity. Advanced computational methods, including molecular docking and dynamics simulations, are being employed to elucidate its interaction with target proteins at the atomic level. Such insights will be crucial for guiding future optimization efforts and improving therapeutic efficacy.

In conclusion, 4-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]-3-morpholinecarbonitrile, with its CAS number 2194433-04-8, represents a promising lead compound in medicinal chemistry. Its unique structure and diverse biological activities position it as a valuable asset in the development of novel therapeutics across multiple disease areas.